Cas no 743453-44-3 (2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid)

• Product Name: 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid
• CAS No: 743453-44-3
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 844070
• PubChem ID: 3376028
• Update Time: 2025-06-08

2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-METHYLBUT-2-ENOYL)AMINO]-4-PHENYLTHIOPHENE-3-CARBOXYLIC ACID
• Z55175747
• AKOS027427129
• SR-01000050597
• J-507582
• SR-01000050597-1
• 2-(3-methylbut-2-enoylamino)-4-phenylthiophene-3-carboxylic acid
• 743453-44-3
• CS-0221462
• 2-(3-methylbut-2-enamido)-4-phenylthiophene-3-carboxylic acid
• EN300-09183
• 2-(3-methylbut-2-enamido)-4-phenylthiophene-3-carboxylicacid
• G36107
• 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid

• MDL： MFCD05263819
• Inchi： 1S/C16H15NO3S/c1-10(2)8-13(18)17-15-14(16(19)20)12(9-21-15)11-6-4-3-5-7-11/h3-9H,1-2H3,(H,17,18)(H,19,20)
• InChI Key： IGEOTGHPIWCSHX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)O)=C1NC(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 480.0±45.0 °C at 760 mmHg
• Flash Point: 244.1±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid

Introduction to 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid (CAS No. 743453-44-3)

2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 743453-44-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both amide and carboxylic acid functional groups, along with a phenyl substituent, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.

The molecular structure of 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid consists of a thiophene ring system substituted at the 4-position with a phenyl group and at the 3-position with a carboxylic acid moiety. The amide group is located at the 2-position, attached to a 3-methylbut-2-enyl side chain. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key consideration in drug design. The conjugation of the thiophene ring with the amide and carboxylic acid functionalities enhances its potential as a pharmacophore, enabling it to engage in various non-covalent interactions such as hydrogen bonding, π-stacking, and hydrophobic interactions.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of functional groups in 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid suggests that it may exhibit similar bioactivities. For instance, the amide group can serve as a hydrogen bond acceptor or donor, while the carboxylic acid group can participate in salt formation or coordinate with metal ions. The phenyl substituent on the thiophene ring can enhance lipophilicity and interact with aromatic pockets in biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simple compounds like 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid are often used to generate libraries of analogs through structural modifications. These modifications can be guided by computational modeling and high-throughput screening to identify molecules with enhanced potency and selectivity. The versatility of thiophene derivatives makes them particularly useful in this context, as they can be easily functionalized at multiple positions to create diverse chemical space.

Recent studies have highlighted the therapeutic potential of thiophene derivatives in various diseases. For example, certain thiophene-based compounds have shown promise in treating neurodegenerative disorders by modulating neurotransmitter receptors or inhibiting protein aggregation. Additionally, some thiophenes have demonstrated efficacy against infectious diseases by interfering with bacterial or viral enzymes essential for their survival. Given these findings, 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid could be a valuable candidate for further investigation in these areas.

The synthesis of 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodology, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes and improve efficiency. These techniques are particularly useful for producing complex molecules like this one on a larger scale for research purposes.

In addition to its synthetic significance, 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid has potential applications beyond pharmaceuticals. For instance, its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Thiophene derivatives are known for their excellent charge transport capabilities, which are essential for these applications. Furthermore, the compound's stability under various conditions makes it a promising candidate for industrial use.

The future directions for research on 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid are numerous and exciting. One area of focus could be exploring its pharmacological effects through preclinical studies using cell culture and animal models. By evaluating its interactions with specific biological targets, researchers can gain insights into its potential therapeutic applications and mechanisms of action. Another avenue could involve computational studies to predict how modifications to its structure might affect its bioactivity.

Collaborations between synthetic chemists and biologists will be crucial in advancing our understanding of this compound. Such partnerships can facilitate the rapid development of new derivatives with improved properties through combinatorial chemistry approaches or machine learning-assisted drug design strategies. As our knowledge of molecular interactions grows more sophisticated, compounds like 2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid will continue to play an important role in discovering novel treatments for human diseases.

In conclusion,2-(3-Methylbut-2-enamido)-4-phenylthiophene-3-carboxylic Acid (CAS No. 743453-44-3) is a structurally intriguing compound with significant potential in pharmaceutical research and beyond. Its unique combination of functional groups makes it an excellent scaffold for drug discovery efforts aimed at developing new therapies against various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound will undoubtedly remain at the forefront of scientific exploration.